Tutin
Tutin
Tutin is a gamma-lactone.
Brand Name:
Vulcanchem
CAS No.:
2571-22-4
VCID:
VC21084257
InChI:
InChI=1S/C15H18O6/c1-5(2)6-7-12(17)20-8(6)9(16)13(3)14(4-19-14)10-11(21-10)15(7,13)18/h6-11,16,18H,1,4H2,2-3H3/t6-,7+,8+,9+,10+,11-,13-,14+,15-/m0/s1
SMILES:
CC(=C)C1C2C(C3(C4(CO4)C5C(C3(C1C(=O)O2)O)O5)C)O
Molecular Formula:
C15H18O6
Molecular Weight:
294.3 g/mol
Tutin
CAS No.: 2571-22-4
Cat. No.: VC21084257
Molecular Formula: C15H18O6
Molecular Weight: 294.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tutin is a gamma-lactone. |
|---|---|
| CAS No. | 2571-22-4 |
| Molecular Formula | C15H18O6 |
| Molecular Weight | 294.3 g/mol |
| IUPAC Name | (1S,2R,3S,5R,6R,7R,8S,9R,12R)-2,8-dihydroxy-7-methyl-12-prop-1-en-2-ylspiro[4,10-dioxatetracyclo[7.2.1.02,7.03,5]dodecane-6,2'-oxirane]-11-one |
| Standard InChI | InChI=1S/C15H18O6/c1-5(2)6-7-12(17)20-8(6)9(16)13(3)14(4-19-14)10-11(21-10)15(7,13)18/h6-11,16,18H,1,4H2,2-3H3/t6-,7+,8+,9+,10+,11-,13-,14+,15-/m0/s1 |
| Standard InChI Key | CCAZWUJBLXKBAY-ULZPOIKGSA-N |
| Isomeric SMILES | CC(=C)[C@@H]1[C@@H]2[C@H]([C@]3([C@@]4(CO4)[C@H]5[C@@H]([C@]3([C@H]1C(=O)O2)O)O5)C)O |
| SMILES | CC(=C)C1C2C(C3(C4(CO4)C5C(C3(C1C(=O)O2)O)O5)C)O |
| Canonical SMILES | CC(=C)C1C2C(C3(C4(CO4)C5C(C3(C1C(=O)O2)O)O5)C)O |
| Appearance | Cryst. |
| Boiling Point | 356.07°C (rough estimate) |
| Melting Point | 209-212° |
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